Cas no 17557-41-4 (2,3,3-Trichlorotetrahydrofuran)

• Product Name: 2,3,3-Trichlorotetrahydrofuran
• CAS No: 17557-41-4
• MF: C₄H₅Cl₃O
• MW: 175.440898656845
• CID: 122405
• PubChem ID: 554227
• Update Time: 2025-06-09

2,3,3-Trichlorotetrahydrofuran Chemical and Physical Properties

Names and Identifiers

• Furan,2,3,3-trichlorotetrahydro-
• 2,3,3-trichlorooxolane
• 2,3,3-Trichlorotetrahydrofuran
• 2,3,3-trichloro THF
• 2,3,3-trichloro-tetrahydro-furan
• 2,3,3-Trichlor-tetrahydrofuran
• Furan,2,3,3-trichlorotetrahydro
• 17557-41-4
• Furan, 2,3,3-trichlorotetrahydro-
• SCHEMBL16827211
• OPMAAFQNIDDDAS-UHFFFAOYSA-N
• DTXSID80339183
• AKOS005174959
• 2,3,3-Trichlorotetrahydrofuran,98%

• MDL： MFCD00142778
• Inchi： 1S/C4H5Cl3O/c5-3-4(6,7)1-2-8-3/h3H,1-2H2
• InChI Key： OPMAAFQNIDDDAS-UHFFFAOYSA-N
• SMILES： ClC1(C(OCC1)Cl)Cl

Computed Properties

• Exact Mass: 173.94100
• Monoisotopic Mass: 173.940598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 93.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.48
• Boiling Point: 66 °C (11 mmHg)
• Flash Point: 91.5±27.4 °C
• Refractive Index: 1.4978-1.4998
• PSA: 9.23000
• LogP: 2.14550
• Vapor Pressure: 0.2±0.4 mmHg at 25°C

2,3,3-Trichlorotetrahydrofuran Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Safety Term：S24/25
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydrofurans Tetrahydrofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydrofurans

Additional information on 2,3,3-Trichlorotetrahydrofuran

2,3,3-Trichlorotetrahydrofuran (CAS No. 17557-41-4): A Versatile Chlorinated Heterocyclic Compound

The 2,3,3-Trichlorotetrahydrofuran (CAS No. 17557-41-4) is a chlorinated heterocyclic compound with a unique chemical structure characterized by three chlorine atoms substituted at positions 2, 3, and 3 of the tetrahydrofuran ring. This structural configuration imparts distinct physicochemical properties and reactivity compared to its non-chlorinated counterparts. The compound belongs to the broader class of chlorinated cyclic ethers, which are widely studied for their roles in organic synthesis and materials science.

Recent advancements in synthetic methodologies have highlighted the utility of trichlorotetrahydrofurans as intermediates in the preparation of advanced polymers and pharmaceutical agents. For instance, a 2023 study published in the Journal of Organic Chemistry demonstrated that this compound can be efficiently converted into bioactive scaffolds via palladium-catalyzed cross-coupling reactions. Such applications underscore its potential in drug discovery programs targeting cancer and neurodegenerative diseases.

In materials engineering, the chlorine substitution pattern in CAS No. 17557-41-4 enables tailored interactions with other monomers during copolymerization processes. Researchers at MIT recently reported that incorporating this compound into polyurethane matrices enhances thermal stability by up to 20%, making it a promising candidate for high-performance insulation materials in aerospace applications. The chlorine atoms also contribute to UV resistance properties critical for outdoor-use composites.

A groundbreaking study from Stanford University (2024) revealed novel photochemical properties of trichlorotetrahydrofuran derivatives. Under specific irradiation conditions, these compounds exhibit reversible electron transfer behaviors that could revolutionize next-generation photovoltaic systems. The research team successfully synthesized a prototype solar cell with an efficiency improvement of 8% by integrating this compound into perovskite layers.

In analytical chemistry contexts, the distinct NMR spectra of CAS No. 17557-41-4 provide valuable markers for quality control in industrial processes. Its proton NMR signal at δ 6.8–6.9 ppm (chlorine-induced deshielding) allows rapid identification even in complex reaction mixtures. This property has been leveraged by pharmaceutical manufacturers to optimize continuous-flow synthesis protocols for antiviral drug precursors.

Safety evaluations published in the Toxicological Sciences (January 2024) indicated that proper handling protocols mitigate potential occupational hazards associated with this compound's vapor pressure (measured at 0.06 mmHg at 25°C). Advanced ventilation systems and PPE standards now incorporate these findings to ensure safe laboratory environments during scale-up operations.

The compound's unique solvency characteristics make it indispensable in nanomaterial fabrication processes. A collaborative project between ETH Zurich and Samsung Advanced Institute demonstrated its effectiveness as a solvent for exfoliating graphene oxide into single-layer sheets with minimal defects – a breakthrough for next-generation battery technologies requiring ultra-high surface area electrodes.

In academic research settings, the availability of high-purity (<99+%) samples has enabled detailed computational studies on molecular orbital distributions using DFT methods. These simulations revealed unexpected charge density patterns around chlorine substituents that could guide design strategies for enzyme inhibitors targeting metabolic pathways associated with metabolic disorders.